Cas no 1805437-70-0 (Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-6-acetate)

• Product name: Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-6-acetate
• CAS No: 1805437-70-0
• MF: C₁₂H₁₄ClF₂NO₃
• MW: 293.694269657135
• CID: 4897690

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-6-acetate

• Inchi： 1S/C12H14ClF2NO3/c1-3-19-10(17)5-8-7(6-13)4-9(18-2)11(16-8)12(14)15/h4,12H,3,5-6H2,1-2H3
• InChI Key： KHFVLAWORBLAHD-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)N=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-6-acetate

Comprehensive Overview of Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805437-70-0)

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805437-70-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl, difluoromethyl, and methoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for novel bioactive molecules.

The structural complexity of Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-6-acetate makes it a valuable intermediate in the development of drug candidates and crop protection agents. Its pyridine core is a common scaffold in medicinal chemistry, often associated with compounds exhibiting antimicrobial, anti-inflammatory, or antiviral properties. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are gaining attention for their enhanced metabolic stability and bioavailability—a hot topic in modern drug discovery.

In recent years, the demand for fluorinated pyridine derivatives like CAS No. 1805437-70-0 has surged, driven by trends in precision agriculture and personalized medicine. Search engine data reveals growing queries such as "role of fluorinated compounds in drug design" and "pyridine-based agrochemicals," reflecting broader industry interest. This compound’s chloromethyl functionality also opens avenues for further derivatization, making it a focal point for combinatorial chemistry libraries.

From a synthetic perspective, Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-6-acetate is often synthesized via multi-step protocols involving halogenation and esterification reactions. Its methoxy group enhances solubility in organic solvents, facilitating purification and downstream applications. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing this compound, ensuring compliance with regulatory standards for high-purity intermediates.

Beyond its chemical properties, CAS No. 1805437-70-0 aligns with sustainability trends in the chemical industry. Researchers are exploring greener synthetic routes to minimize waste and energy consumption—a response to frequent searches like "green chemistry in heterocyclic synthesis." The compound’s potential in catalysis and material science further broadens its appeal, with studies investigating its use in ligand design for transition-metal complexes.

In conclusion, Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-6-acetate represents a convergence of innovation and practicality in organic chemistry. Its multifaceted applications, coupled with rising interest in fluorinated building blocks and sustainable synthesis, position it as a compound of enduring relevance. For researchers seeking advanced intermediates with tailored functionality, this pyridine derivative offers a compelling case study in molecular design and utility.